Cas no 1805721-26-9 (1-Bromo-3-(3-fluoro-2-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-fluoro-2-methoxyphenyl)propan-2-one
• CAS No: 1805721-26-9
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 4971178
• Update Time: 2025-10-05

1-Bromo-3-(3-fluoro-2-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-fluoro-2-methoxyphenyl)propan-2-one

• Inchi： 1S/C10H10BrFO2/c1-14-10-7(5-8(13)6-11)3-2-4-9(10)12/h2-4H,5-6H2,1H3
• InChI Key： IAFADYANWFHNOX-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C=1OC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(3-fluoro-2-methoxyphenyl)propan-2-one

1-Bromo-3-(3-fluoro-2-methoxyphenyl)propan-2-one: A Comprehensive Overview

The compound 1-Bromo-3-(3-fluoro-2-methoxyphenyl)propan-2-one (CAS No. 1805721-26-9) is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a bromine atom, a fluoro-substituted aromatic ring, and a ketone group. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations.

Recent studies have highlighted the potential of 1-Bromo-3-(3-fluoro-2-methoxyphenyl)propan-2-one in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as a key intermediate in the development of novel anti-inflammatory agents. The bromine atom in the molecule serves as an excellent leaving group, enabling nucleophilic substitutions that are crucial for forming complex molecular architectures.

The synthesis of 1-Bromo-3-(3-fluoro-2-methoxyphenyl)propan-2-one involves a multi-step process that typically begins with the preparation of the aromatic precursor. The introduction of the fluoro and methoxy groups onto the benzene ring is achieved through electrophilic substitution reactions. Subsequent steps involve the formation of the ketone group and the installation of the bromine atom at the appropriate position. These steps require precise control over reaction conditions to ensure high yields and purity.

One of the most notable applications of 1-Bromo-3-(3-fluoro-2-methoxyphenyl)propan-2-one is in the field of medicinal chemistry. Its structure provides an excellent platform for exploring new drug candidates with improved pharmacokinetic properties. For example, studies have shown that this compound can be used to synthesize analogs with enhanced solubility and bioavailability, which are critical factors in drug design.

In addition to its role in drug discovery, 1-Bromo-3-(3-fluoro-2-methoxyphenyl)propan-2-one has also found applications in agrochemicals. Researchers have demonstrated its potential as a precursor for herbicides and fungicides with improved efficacy and reduced environmental impact. The fluoro group in the molecule contributes to its stability under harsh environmental conditions, making it suitable for agricultural use.

The chemical properties of 1-Bromo-3-(3-fluoro-2-methoxyphenyl)propan-2-one are influenced by its functional groups. The ketone group imparts acidity to the molecule, while the bromine atom enhances its reactivity towards nucleophilic attacks. The methoxy group on the aromatic ring acts as an electron-donating group, which can modulate the electronic properties of the molecule and influence its reactivity in various reactions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-Bromo-3-(3-fluoro-2-methoxyphenyl)propan-2-one. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation between the aromatic ring and the ketone group, which stabilizes certain intermediates during chemical transformations.

In conclusion, 1-Bromo-3-(3-fluoro-2-methoxyphenyl)propan